Cas no 1361600-86-3 (2'-(Difluoromethoxy)-2,4,6-trichloro-3'-(trifluoromethyl)biphenyl)

• Product Name: 2'-(Difluoromethoxy)-2,4,6-trichloro-3'-(trifluoromethyl)biphenyl
• CAS No: 1361600-86-3
• MF: C₁₄H₆Cl₃F₅O
• MW: 391.547858715057
• CID: 4995474
• Update Time: 2025-06-11

2'-(Difluoromethoxy)-2,4,6-trichloro-3'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-(Difluoromethoxy)-2,4,6-trichloro-3'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H6Cl3F5O/c15-6-4-9(16)11(10(17)5-6)7-2-1-3-8(14(20,21)22)12(7)23-13(18)19/h1-5,13H
• InChI Key： NYRLFYDYHFXLJN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C=CC=C(C(F)(F)F)C=1OC(F)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 383
• XLogP3: 7.2
• Topological Polar Surface Area: 9.2

Additional information on 2'-(Difluoromethoxy)-2,4,6-trichloro-3'-(trifluoromethyl)biphenyl

Research Briefing on 2'-(Difluoromethoxy)-2,4,6-trichloro-3'-(trifluoromethyl)biphenyl (CAS: 1361600-86-3)

2'-(Difluoromethoxy)-2,4,6-trichloro-3'-(trifluoromethyl)biphenyl (CAS: 1361600-86-3) is a fluorinated biphenyl derivative that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features including difluoromethoxy, trichloro, and trifluoromethyl substituents, exhibits potential applications in drug discovery and agrochemical development. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, positioning it as a promising candidate for further investigation.

The synthesis of 2'-(Difluoromethoxy)-2,4,6-trichloro-3'-(trifluoromethyl)biphenyl involves multi-step organic reactions, with particular emphasis on the introduction of fluorine-containing functional groups. Fluorination is a critical step, as it significantly influences the compound's metabolic stability, lipophilicity, and binding affinity to biological targets. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating its use in subsequent biological evaluations.

In terms of biological activity, preliminary studies suggest that 2'-(Difluoromethoxy)-2,4,6-trichloro-3'-(trifluoromethyl)biphenyl exhibits notable interactions with specific enzymes and receptors. For instance, its potential as an inhibitor of cytochrome P450 enzymes has been explored, highlighting its relevance in drug metabolism studies. Additionally, its agrochemical potential has been investigated, with findings indicating efficacy as a pesticide or herbicide due to its structural resemblance to other bioactive biphenyl derivatives.

Recent research has also delved into the compound's environmental impact and toxicity profile. Given the persistence of fluorinated compounds in the environment, understanding its degradation pathways and ecotoxicological effects is crucial. Studies employing advanced analytical techniques such as LC-MS and NMR spectroscopy have provided insights into its stability and transformation products under various environmental conditions.

Looking ahead, further research is needed to fully elucidate the therapeutic and agrochemical potential of 2'-(Difluoromethoxy)-2,4,6-trichloro-3'-(trifluoromethyl)biphenyl. Collaborative efforts between chemists, biologists, and environmental scientists will be essential to address remaining knowledge gaps and optimize its applications. This compound represents a compelling example of how fluorinated biphenyl derivatives can bridge the gap between chemical innovation and practical utility in the life sciences.